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1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione 1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione
Brand Name: Vulcanchem
CAS No.: 189501-33-5
VCID: VC20829567
InChI: InChI=1S/C12H14O2S/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
SMILES: CC(=O)CCC(=O)C1=CC=C(C=C1)SC
Molecular Formula: C12H14O2S
Molecular Weight: 222.31 g/mol

1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione

CAS No.: 189501-33-5

Cat. No.: VC20829567

Molecular Formula: C12H14O2S

Molecular Weight: 222.31 g/mol

* For research use only. Not for human or veterinary use.

1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione - 189501-33-5

Specification

CAS No. 189501-33-5
Molecular Formula C12H14O2S
Molecular Weight 222.31 g/mol
IUPAC Name 1-(4-methylsulfanylphenyl)pentane-1,4-dione
Standard InChI InChI=1S/C12H14O2S/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
Standard InChI Key HSJZPSYCLXIRPN-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)C1=CC=C(C=C1)SC
Canonical SMILES CC(=O)CCC(=O)C1=CC=C(C=C1)SC

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